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Compound of Interest

Compound Name: 1,3-Diiodopropane

Cat. No.: B1583150

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,3-Diiodopropane (CAS No.
627-31-6). The following procedural guidance is designed to ensure safe laboratory practices
and minimize exposure risks.

Chemical Properties and Hazards

Property[1] Value

CAS Number 627-31-6

Molecular Formula CsHel2

Molecular Weight 295.89 g/mol

Appearance Light brown-yellow liquid, darkens with light
exposure[1][2]

Boiling Point 111-113 °C at 31-41 hPa[3]

Density 2.576 g/mL at 25 °CJ[1]

Flash Point 113 °C (235.4 °F) - closed cup[3]

Solubility Insoluble in water[1][2]

Stability Stable, but light sensitive; store in the dark[1][2]
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Hazard Summary: 1,3-Diiodopropane is considered hazardous. It causes skin irritation,

serious eye irritation, and may cause respiratory irritation.[4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure. The

following table summarizes the recommended PPE for handling 1,3-Diiodopropane.

Protection Type

Recommended Equipment

Purpose and Guidelines

Eye and Face Protection

Chemical safety goggles or a
face shield.[4]

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[4] Protects
against splashes that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) and a
lab coat or chemical-resistant
apron.[3][4]

Prevents skin contact, which
can cause irritation.[4]
Contaminated clothing should
be removed immediately and

washed before reuse.[2][3]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[4] If
ventilation is inadequate or
vapors/aerosols are
generated, a NIOSH-approved
respirator with an appropriate
filter (e.g., type ABEK) is

recommended.[3]

Minimizes the inhalation of
vapors, which may cause
respiratory irritation.[3][4] Avoid
breathing any mist, vapors, or

spray.[4]

Foot Protection

Closed-toe shoes.

Protects feet from spills.

Safe Handling and Operational Plan

Adherence to a strict operational protocol is critical for safety. Ensure that eyewash stations

and safety showers are located near the workstation.[4]
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Step-by-Step Handling Protocol:

e Preparation:
o Before starting, ensure you have read and understood the Safety Data Sheet (SDS).
o Work only in a well-ventilated area, preferably within a certified chemical fume hood.[4]
o Don all required personal protective equipment as detailed in the table above.

e Handling:

[e]

Avoid all direct contact with the chemical.[4]

o

When weighing or transferring the liquid, perform the task within the fume hood to contain
any vapors.

o

Keep containers tightly closed when not in use to prevent the release of vapors.[3]

[¢]

Avoid exposure to light, as the compound is light-sensitive.[1][2]

e Storage:

o Store in a tightly closed container in a cool, dry, and dark place.[1][2][3]

o The recommended storage temperature is between 2-8°C.[3]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[21[4]
e Post-Handling:

Decontaminate all work surfaces after use.

[¢]

[e]

Properly segregate and label all waste for disposal according to the plan below.

o

Carefully remove and decontaminate or dispose of PPE.

[¢]

Wash hands and any exposed skin thoroughly with soap and water after handling.[4]
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Emergency Procedures
First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[4]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing. Seek medical attention if irritation occurs.[3][4]

In Case of Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15
minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue
rinsing and get medical attention.[3][4]

If Swallowed: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek immediate medical attention.[3]

Spill Response Protocol:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, silica gel, vermiculite).[4] Do not let the product enter drains.[3]

Collection: Collect the absorbed material and place it into a sealed, labeled container for
proper disposal.[4]

Decontamination: Clean the spill area thoroughly.

Large Spills: For large spills, contact your institution's environmental health and safety
department immediately.

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[5] Dispose

of the chemical and its container at an approved waste disposal plant.[4]
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» Waste Collection: Collect waste 1,3-Diiodopropane and any contaminated materials (e.qg.,
absorbent materials, gloves, lab coats) in a suitable, sealed, and clearly labeled container.

e Labeling: Label the waste container as "Hazardous Waste" and include the full chemical
name: "1,3-Diiodopropane”.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials, pending disposal.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste management
company. Do not dispose of it in the regular trash or pour it down the drain.

Process Workflow Diagram

The following diagram illustrates the complete workflow for the safe handling and disposal of
1,3-Diiodopropane.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1583150?utm_src=pdf-body
https://www.benchchem.com/product/b1583150?utm_src=pdf-body
https://www.benchchem.com/product/b1583150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Review SDS

Prepare Fume Hood

2. Handlihg Phase

Weigh & Transfer

Perform Experiment

Spill Occurs

Emergency Spill Response

Store Securely Evacuate Area

)

End Work Contain Spill

3. Post-Handlwg & Cleanup

.

Decontaminate Surfaces Collect Waste
Y
Segregate Waste Decontaminate Area
I
i
Transfer Waste :
|
]
4. Dispogal Phase
Y
Remove PPE Collect in Labeled Container
Y
Wash Hands Store in Designated Area

Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,3-Diiodopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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